Cas no 62126-68-5 ((1R,2S)-2-Cyanocyclohexyl 4-methylbenzene-1-sulfonate)

• Product Name: (1R,2S)-2-Cyanocyclohexyl 4-methylbenzene-1-sulfonate
• CAS No: 62126-68-5
• MF: C₁₄H₁₇NO₃S
• MW: 279.354682683945
• CID: 2843772
• PubChem ID: 71373889
• Update Time: 2025-04-21

(1R,2S)-2-Cyanocyclohexyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 62126-68-5
• DTXSID00796693
• (1R,2S)-2-Cyanocyclohexyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H17NO3S/c1-11-6-8-13(9-7-11)19(16,17)18-14-5-3-2-4-12(14)10-15/h6-9,12,14H,2-5H2,1H3/t12-,14+/m0/s1
• InChI Key： UFIMZIJKPNIVAJ-GXTWGEPZSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[C@@H]1CCCC[C@H]1C#N

Computed Properties

• Exact Mass: 279.09291458Da
• Monoisotopic Mass: 279.09291458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.5Ų